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Compound of Interest

Compound Name: 2,4-Difluoroaniline

Cat. No.: B146603 Get Quote

Introduction

2,4-Difluoroaniline is a critical building block in medicinal chemistry and drug development.[1]

[2] Its unique electronic properties, conferred by the two fluorine atoms, make it a valuable

scaffold in the synthesis of a wide range of biologically active molecules, including kinase

inhibitors, anti-inflammatory agents, and agrochemicals.[1][2][3] Acylation of the amine group in

2,4-difluoroaniline is a fundamental and often crucial first step in these synthetic pathways.

This transformation modulates the reactivity of the aniline moiety, converting the highly

activating amino group (-NH₂) into a less activating N-acetyl group (-NHCOCH₃), which allows

for more controlled subsequent reactions.[4] The resulting N-acylated products often serve as

key intermediates for constructing more complex pharmaceutical agents.[5]

These application notes provide detailed protocols and reaction data for the acylation of 2,4-
difluoroaniline using common acylating agents like acetic anhydride and various acyl

chlorides.

Quantitative Data Summary
The efficiency of acylation reactions involving 2,4-difluoroaniline can vary based on the

chosen acylating agent, solvent, and reaction conditions. The following tables summarize

quantitative data from representative acylation protocols.
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Table 1: N-Acetylation of 2,4-Difluoroaniline with Acetic Anhydride

Reactant
Acylating
Agent

Solvent
Reaction
Time

Temperat
ure

Yield
Referenc
e

2,4-

Difluoroanil

ine

Acetic

Anhydride

Glacial

Acetic Acid

5 minutes

(reflux)
Reflux

High (not

specified)
[6]

Aniline

(general)

Acetic

Anhydride
Water

Instantane

ous

Room

Temp
High [7]

Table 2: N-Acylation of Anilines with Acyl Chlorides

Aniline
Derivati
ve

Acylatin
g Agent

Base Solvent
Reactio
n Time

Temper
ature

Yield
Referen
ce

Aniline

Chloroac

etyl

chloride

K₂CO₃ CH₂Cl₂ 4-6 hours

0°C to

Room

Temp

Not

specified
[8]

N-Aryl

substrate

4-

Nitrobenz

oyl

chloride

NEt₃ Various
Not

specified

Room

Temp
Poor [9]

N-Aryl

substrate

Acyl

chloride

AgCN

(2.5 eq)

Dimethyl

acetamid

e

Few

hours
60-80°C Good [9]

Reaction Mechanisms and Workflows
The acylation of 2,4-difluoroaniline proceeds via a nucleophilic acyl substitution mechanism.

The lone pair of electrons on the nitrogen atom of the aniline attacks the electrophilic carbonyl

carbon of the acylating agent.
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Caption: General mechanism for the acylation of 2,4-difluoroaniline.

A typical experimental workflow involves reaction setup, monitoring, product isolation, and

purification.
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1. Reagent Preparation

2. Reaction Setup
(Dissolve aniline, add base/reagent)

3. Reaction Monitoring
(TLC/HPLC)

4. Work-up
(Quench, Extract)

Reaction Complete

5. Purification
(Recrystallization/Chromatography)

6. Characterization
(NMR, MS)

 

Start: 2,4-Difluoroaniline

Step 1: Acylation
(e.g., with Acetic Anhydride)

Intermediate:
N-(2,4-difluorophenyl)acetamide

Step 2: Further Reactions
(e.g., Coupling, Cyclization)

Final Product:
Active Pharmaceutical Ingredient

(e.g., Kinase Inhibitor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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